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Compound of Interest

Compound Name: 3-Methoxybenzenethiol

Cat. No.: B100605

Essential Safety and Handling Guide for 3-
Methoxybenzenethiol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Methoxybenzenethiol. Adherence to these guidelines is critical
for ensuring laboratory safety and minimizing risks associated with this chemical.

Immediate Safety and Hazard Information

3-Methoxybenzenethiol is a hazardous chemical that requires careful handling. It is known to
be an irritant to the skin, eyes, and respiratory system.[1][2][3] It may also be harmful if
swallowed or in contact with skin.[2][3] This substance is also noted to be air-sensitive and has
a strong stench.[1][3]

First Aid Procedures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids. Seek immediate medical attention.[1][3]

o Skin Contact: Remove all contaminated clothing and shoes. Immediately wash the affected
skin area with plenty of soap and water for at least 15 minutes. Seek medical attention if
irritation occurs.[1][3]
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 Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration. Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
with water and have them drink 2-4 cups of milk or water. Never give anything by mouth to
an unconscious person. Seek immediate medical attention.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3-
Methoxybenzenethiol to prevent exposure.

PPE Category Specific Requirements

Wear appropriate protective eyeglasses or
chemical safety goggles that comply with
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1][3] A face shield may be necessary in

Eye and Face Protection

situations with a higher risk of splashing.[4]

Wear appropriate protective gloves to prevent
skin exposure.[1] It is recommended to inspect
gloves prior to use and to use a proper glove
_ _ removal technique to avoid skin contact with the

Skin Protection ) ) ) )
chemical. Wear appropriate protective clothing
to prevent skin exposure, which may include a
lab coat, coveralls, or a chemical-resistant suit

depending on the scale of the operation.[1][3]

Use only in a well-ventilated area or in a
chemical fume hood.[1] If ventilation is
Respiratory Protection inadequate, follow OSHA respirator regulations
in 29 CFR 1910.134 or European Standard EN
149 and wear a NIOSH-approved respirator.[1]
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Operational Plan for Handling 3-
Methoxybenzenethiol

This step-by-step plan outlines the safe handling of 3-Methoxybenzenethiol from receipt to
disposal.

e Receiving and Inspection:

o Upon receipt, inspect the container for any signs of damage or leaks.

o Verify that the container is properly labeled.

o Transport the chemical in a secondary container to a designated storage area.
e Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3]

o Keep away from sources of ignition and incompatible substances such as strong bases.[1]

[3]

o As 3-Methoxybenzenethiol is air-sensitive, it should be stored under an inert
atmosphere.[1]

e Handling and Use:

o All handling of 3-Methoxybenzenethiol must be conducted in a well-ventilated area or a
certified chemical fume hood.[1]

o Avoid breathing any dust, vapor, mist, or gas.[1]

o Prevent all contact with eyes, skin, and clothing.[1]

o Do not eat, drink, or smoke in the area where the chemical is handled.[3]
o Wash hands thoroughly after handling.[3][4]

¢ Spill Management:
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[e]

In the event of a spill, evacuate the area and ensure adequate ventilation.

o

Wear the appropriate PPE as outlined above.

[¢]

Absorb the spill with an inert material such as vermiculite, sand, or earth.[1][4]

[¢]

Collect the absorbed material and place it in a suitable, sealed container for disposal.[1][4]

[e]

Avoid allowing the spill to enter drains or waterways.[4]

Disposal Plan

The disposal of 3-Methoxybenzenethiol and its contaminated materials must be handled as
hazardous waste.

o Waste Collection:

o Collect all waste materials, including empty containers, contaminated absorbents, and
disposable PPE, in a designated and properly labeled hazardous waste container.

o Disposal Procedure:
o Dispose of the waste through a licensed hazardous waste disposal company.

o Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[1]

o Consult and adhere to all federal, state, and local hazardous waste regulations to ensure
complete and accurate classification and disposal.[1]

Quantitative Data Summary
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Property

Value

Molecular Formula

C7H80S

Molecular Weight 140.20 g/mol [2][5]

Appearance Very slightly yellow clear liquid[1]
Flash Point 96 °C (204.8 °F)[1]

CAS Number 15570-12-4[1][2][3][5]

Experimental Workflow
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Workflow for Handling 3-Methoxybenzenethiol
Preparation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Workspace in
Chemical Fume Hood

Retrieve 3-Methoxybenzenethiol
from Storage

;

Perform Experiment

Emergency, Response

Spill Occurs

Follow Spill

Management Protocol

Cleanup & Disposal

Clean Workspace and
Decontaminate Equipment

Dispose of Waste in
Labeled Hazardous Container

Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Methoxybenzenethiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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